Cas no 1256821-07-4 (1-(6-cyclopropyl-3-pyridyl)ethanamine)

• Product Name: 1-(6-cyclopropyl-3-pyridyl)ethanamine
• CAS No: 1256821-07-4
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD18260821
• CID: 4774476
• PubChem ID: 83826681
• Update Time: 2026-02-26

1-(6-cyclopropyl-3-pyridyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Cyclopropylpyridin-3-yl)ethanamine
• AK00897900
• 1-(6-cyclopropyl-3-pyridyl)ethanamine
• D80742
• 1256821-07-4
• 1-(6-cyclopropylpyridin-3-yl)ethan-1-amine
• BS-14848
• CS-0163024
• SY248239
• 6-Cyclopropyl-alpha-methylpyridine-3-methanamine
• AKOS023569782
• MFCD18260821

• MDL： MFCD18260821
• Inchi： 1S/C10H14N2/c1-7(11)9-4-5-10(12-6-9)8-2-3-8/h4-8H,2-3,11H2,1H3
• InChI Key： JQBLKIOCJXIFJH-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)N)C=CC=1C1CC1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(6-cyclopropyl-3-pyridyl)ethanamine

Chemical Profile of 1-(6-cyclopropyl-3-pyridyl)ethanamine (CAS No. 1256821-07-4)

1-(6-cyclopropyl-3-pyridyl)ethanamine, identified by its CAS number 1256821-07-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of both cyclopropyl and pyridyl moieties in its molecular structure imparts distinct chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and biological activity assessment.

The compound’s chemical formula can be represented as C₁₁H₁₇N, reflecting its hydrophobic nature and the potential for diverse interactions with biological targets. The 6-cyclopropyl-3-pyridyl substituent is particularly noteworthy, as it introduces steric hindrance and electronic effects that can modulate the compound’s reactivity and binding affinity. Such structural features are often exploited in the design of novel pharmacophores to enhance drug efficacy and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(6-cyclopropyl-3-pyridyl)ethanamine. Its molecular scaffold resembles several known bioactive molecules, suggesting that it may possess therapeutic properties relevant to various diseases. Preliminary studies have indicated that this compound could interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of 1-(6-cyclopropyl-3-pyridyl)ethanamine is its versatility in synthetic chemistry. The amine functional group allows for further derivatization, enabling chemists to modify its properties to suit specific applications. For instance, it can be used as a building block in the synthesis of more complex molecules or as an intermediate in the production of novel drugs. This adaptability makes it a valuable asset in medicinal chemistry libraries.

The pyridyl moiety in the compound’s structure is particularly interesting from a biological standpoint. Pyridine derivatives are well-documented for their role in various pharmacological contexts, including antimicrobial, antiviral, and anti-inflammatory applications. The cyclopropyl group further enhances its potential by introducing rigidity and electronic tuning, which can influence how the molecule interacts with biological targets. Such features are critical in designing drugs that exhibit high binding affinity and low toxicity.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 1-(6-cyclopropyl-3-pyridyl)ethanamine for potential biological activity. Molecular docking studies have suggested that this molecule may interact with proteins involved in cancer pathways, making it a candidate for oncology research. Additionally, its structural similarity to known bioactive agents has prompted investigations into its possible role in treating neurological disorders.

The synthesis of 1-(6-cyclopropyl-3-pyridyl)ethanamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key intermediates such as 6-cyclopropyl-3-pyridinemethanol, which is then converted into the desired amine via catalytic hydrogenation or other suitable methods. These synthetic routes underscore the compound’s accessibility and feasibility for large-scale production.

In conclusion, 1-(6-cyclopropyl-3-pyridyl)ethanamine (CAS No. 1256821-07-4) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, position it as a promising candidate for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow.